![molecular formula C20H20FN3O3S B4575115 N-({2-[4-(cyclopentyloxy)benzoyl]hydrazino}carbonothioyl)-4-fluorobenzamide](/img/structure/B4575115.png)
N-({2-[4-(cyclopentyloxy)benzoyl]hydrazino}carbonothioyl)-4-fluorobenzamide
Overview
Description
N-({2-[4-(cyclopentyloxy)benzoyl]hydrazino}carbonothioyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C20H20FN3O3S and its molecular weight is 401.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 401.12094084 g/mol and the complexity rating of the compound is 555. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
N-({2-[4-(cyclopentyloxy)benzoyl]hydrazino}carbonothioyl)-4-fluorobenzamide and its derivatives have been researched for their potential antimicrobial properties. One study explored the synthesis of fluorobenzamides containing thiazole and thiazolidine, which demonstrated promising antimicrobial activity against various bacterial strains and fungi, highlighting the significance of the fluorine atom in enhancing antimicrobial effectiveness (Desai, Rajpara, & Joshi, 2013).
Antitubercular Properties
Another area of research involves the antitubercular applications of fluorinated benzothiazoles, derived from similar chemical structures. A study found that novel fluorinated benzothiazoles exhibit high tuberculostatic activity in vitro, suggesting a pathway for developing biologically active compounds in this family of heterocycles (Nosova et al., 2019).
Anticancer Research
Research into the anticancer properties of similar fluorobenzamides has been extensive. For example, fluorinated 2-(4-aminophenyl)benzothiazoles have shown potent cytotoxic effects in vitro against sensitive human breast cancer cell lines. The presence of fluorine atoms around the benzothiazole nucleus was crucial for their effectiveness (Hutchinson et al., 2001).
Nonlinear Optical (NLO) Applications
The compound and its analogs have also been explored for their potential in nonlinear optical (NLO) applications. A study on heterocyclic organic nonlinear optical materials found that synthesized compounds displayed superior anti-fungal and antibacterial activity and confirmed their non-linear efficiency, indicating potential use in optical technologies (Raveendiran & Prabukanthan, 2021).
Properties
IUPAC Name |
N-[[(4-cyclopentyloxybenzoyl)amino]carbamothioyl]-4-fluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O3S/c21-15-9-5-13(6-10-15)18(25)22-20(28)24-23-19(26)14-7-11-17(12-8-14)27-16-3-1-2-4-16/h5-12,16H,1-4H2,(H,23,26)(H2,22,24,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGYOOPDPLZZZLG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=CC=C(C=C2)C(=O)NNC(=S)NC(=O)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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